![molecular formula C11H17NO2 B7540966 2-[2-(Ethylaminomethyl)phenoxy]ethanol](/img/structure/B7540966.png)
2-[2-(Ethylaminomethyl)phenoxy]ethanol
Overview
Description
2-[2-(Ethylaminomethyl)phenoxy]ethanol is a chemical compound that is widely used in scientific research. It is also known as ABE or 2-ABE. The chemical formula of 2-ABE is C10H15NO2. It is a colorless liquid that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of 2-ABE is based on its ability to bind to proteins. The ethylamine group of 2-ABE can form a covalent bond with the amino group of lysine residues in proteins. This covalent bond results in the formation of a stable adduct between 2-ABE and the protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ABE depend on the protein it is attached to. The fluorescence of 2-ABE can be used to monitor the activity and localization of proteins in cells. This information can be used to understand the function of proteins and their role in cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-ABE in lab experiments include its ability to label proteins with high specificity and sensitivity. The fluorescence of 2-ABE is stable and can be detected using standard fluorescent microscopy techniques. The limitations of using 2-ABE include its potential toxicity to cells and its limited availability.
Future Directions
There are several future directions for the use of 2-ABE in scientific research. One area of research is the development of new fluorescent tags that can be used to label proteins with high specificity and sensitivity. Another area of research is the development of new techniques for detecting the fluorescence of 2-ABE in cells. Additionally, the use of 2-ABE in live-cell imaging experiments is an area of active research.
Synthesis Methods
The synthesis of 2-ABE involves the reaction of 2-(chloromethyl)phenol with ethylamine in the presence of a base. The reaction results in the formation of 2-[2-(ethylaminomethyl)phenoxy]ethanol. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-ABE is widely used in scientific research as a tool to study the function of proteins. It is commonly used as a fluorescent tag that can be attached to proteins. The fluorescence of 2-ABE allows researchers to track the movement and localization of proteins in cells.
properties
IUPAC Name |
2-[2-(ethylaminomethyl)phenoxy]ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-2-12-9-10-5-3-4-6-11(10)14-8-7-13/h3-6,12-13H,2,7-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKHMSKAQHGFOQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC=CC=C1OCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(Ethylaminomethyl)phenoxy]ethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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